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Compound of Interest

Compound Name: M199

Cat. No.: B15296203 Get Quote

For Immediate Implementation: This document outlines the crucial personal protective

equipment (PPE) and procedural guidelines for safely handling M199, a widely used cell

culture medium. Adherence to these protocols is essential for protecting laboratory personnel

from potential hazards and ensuring the aseptic integrity of cell cultures. M199, while generally

not classified as hazardous, requires careful handling to minimize risks associated with its

components and to prevent contamination.[1][2][3]

M199 is a complex mixture of amino acids, vitamins, inorganic salts, and other nutrients

designed to support the growth of various cell types in vitro.[4][5][6] Originally developed for the

culture of non-transformed cells, its applications have expanded to include virology and vaccine

production.[7] It is available in both liquid and powdered forms.[8] The primary hazards are

associated with the powdered form, which can cause irritation to the eyes, skin, and respiratory

tract, and the potential for microbiological contamination of the liquid medium.[2]

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling M199 to create a barrier

between the user and the material. This not only protects the researcher but also prevents

contamination of the cell culture.[9]
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PPE Component Specification Purpose

Eye Protection

Safety glasses with side

shields or safety goggles.[1][2]

[3]

To protect eyes from splashes

of liquid M199 or from airborne

powder particles.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile or latex).[1][2][3]

[10]

To prevent skin contact with

the medium. Gloves must be

inspected before use and

changed if contaminated.[1]

Body Protection
A clean, buttoned laboratory

coat.[11][12]

To protect skin and clothing

from spills. A dedicated lab

coat for cell culture work is

recommended.[11][12]

Respiratory Protection

Generally not required for

liquid M199. A respirator or

protective mask is

recommended when handling

the powdered form to avoid

inhalation of dust.[2][3]

To prevent irritation of the

respiratory tract from powder

inhalation.[2]

Operational Plan for Handling M199
Aseptic technique is paramount when working with M199 to prevent contamination of the cell

culture.[9]

Preparation:

Before starting, ensure the biological safety cabinet (BSC) is clean and has been

decontaminated with 70% ethanol.

Gather all necessary sterile materials: M199 medium, sterile pipettes, culture flasks, etc.

Wipe the exterior of all containers with 70% ethanol before placing them in the BSC.[9]

Handling Liquid M199:
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Perform all manipulations of open containers within the sterile environment of a BSC.

Use sterile pipettes for transferring the medium; do not pour directly from the bottle.[9]

Keep bottles and flasks capped when not in immediate use.[9]

Handling Powdered M199:

Wear a protective mask to avoid inhaling the powder.[2][3]

Handle the powder in a designated area, away from drafts, to minimize dust dispersal.

When reconstituting, slowly add the powder to the water to avoid creating dust clouds.

Disposal Plan
Proper disposal of M199 and associated materials is critical to maintaining a safe and clean

laboratory environment.

Used Liquid M199: Decontaminate by autoclaving or by adding a suitable disinfectant (e.g.,

10% bleach solution) before disposing of it down the drain with copious amounts of water.

Contaminated Labware (pipettes, flasks, etc.): Place in a biohazard bag and decontaminate

by autoclaving before disposal.

Used Gloves and Gowns: Dispose of in the appropriate laboratory waste stream.

Contaminated gloves should be disposed of in accordance with applicable laws and good

laboratory practices.[1]

Experimental Protocol: Aseptic Handling of M199
Medium
This protocol outlines the standard procedure for safely working with M199 medium in a cell

culture laboratory.

Donning PPE: Before entering the cell culture area, put on a clean lab coat. Wash hands

thoroughly and then put on sterile gloves. Wear safety glasses.
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Work Area Preparation: Disinfect the interior surfaces of the biological safety cabinet with

70% ethanol. Place all necessary sterile items inside the cabinet.

Medium Handling:

Warm the M199 medium to the appropriate temperature (typically 37°C) in a water bath.

Before placing it in the BSC, wipe the bottle with 70% ethanol.

Inside the BSC, open the medium bottle and any other required containers.

Use a new sterile pipette to transfer the desired volume of M199.

After use, securely cap all containers.

Post-Procedure:

Remove all items from the BSC and disinfect the work surface again.

Dispose of all waste materials according to the disposal plan.

Doffing PPE: Remove gloves using the proper technique to avoid skin contact with the outer

surface. Remove the lab coat. Wash hands thoroughly before leaving the laboratory.

Below is a diagram illustrating the decision-making process for selecting the appropriate

personal protective equipment when handling M199.
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Caption: PPE selection workflow for handling M199.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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